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Compound of Interest

Compound Name: H-Gly-Gly-pNA HCI
CAS No.: 66493-42-3
Cat. No.: B1449409
Get Quote

Executive Summary

H-Gly-Gly-pNA HCI (Glycyl-glycyl-p-nitroanilide hydrochloride) is a specialized chromogenic
substrate used primarily for the kinetic characterization of Dipeptidyl Peptidase Il (DPP-II) and
glycyl-specific aminopeptidases. Unlike its analog Gly-Pro-pNA—the gold standard for
Dipeptidyl Peptidase IV (DPP-1V)—this compound targets enzymes with specificity for N-
terminal Gly-Gly motifs.

This guide details the physicochemical properties, mechanistic action, and validated
experimental protocols for using H-Gly-Gly-pNA HCI in high-throughput screening and
enzymatic profiling.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]

The following data consolidates the structural and physical characteristics of the compound.
Researchers must verify the salt form (HCI) as it significantly impacts solubility compared to the
free base.
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Specification

Chemical Name

Glycyl-glycyl-p-nitroanilide hydrochloride

Common Abbreviations

H-Gly-Gly-pNA HCI; Gly-Gly-4-NA

CAS Number

66493-42-3 (HCI salt)

Molecular Formula

C10H12N4O4[1][2][3][4] - HCI

Molecular Weight 288.69 g/mol
Appearance White to off-white crystalline powder
Chromophore p-Nitroaniline (pNA)

Absorption Max (

315 nm (uncleaved); 405 nm (free pNA)

)
N Soluble in water (>10 mg/mL); highly soluble in
Solubility
DMSO/DMF
_ ~1.0 (Amine protonation); Assay relevant pKa
pKa (pNA moiety)

~8.0

Mechanistic Action: The Chromogenic Switch

The utility of H-Gly-Gly-pNA HCI relies on the "chromogenic switch” mechanism. The intact

peptide-pNA amide bond suppresses the resonance of the p-nitroaniline group, keeping the

solution colorless (or pale yellow) at 405 nm. Upon enzymatic hydrolysis, the release of free p-

nitroaniline results in a strong bathochromic shift, allowing for real-time kinetic monitoring.

Reaction Pathway

The reaction proceeds via nucleophilic attack by the enzyme's active site (typically a Serine or

Cysteine protease) on the carbonyl carbon of the scissile bond.

P Hydrolysis (kcat) Wel v _Ni ili
i (ggb(sstlryatrt)e ’;‘A Binding (Km) > Enzyme-Substrate Nucleophilic Attack > Tetrahedral Release of pNA > b Gligr:ilo;%mg:)ez;mhne
Amax < 320 nm Complex Intermediate Amax = 405 nm
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Figure 1: Enzymatic hydrolysis pathway of H-Gly-Gly-pNA. The cleavage releases free p-
nitroaniline, which absorbs strongly at 405 nm.[5]

Target Specificity: DPP-Il vs. DPP-IV

A critical distinction for researchers is the enzyme specificity. Using the wrong substrate will
lead to false negatives or poor kinetic resolution.

Feature H-Gly-Gly-pNA H-Gly-Pro-pNA

_ DPP-II (Dipeptidyl Peptidase
Primary Target ) ) DPP-IV (CD26)
I), Glycyl-Aminopeptidases

Serine/Cysteine proteases Serine proteases
Enzyme Class . .
(Lysosomal) (Membrane/Circulating)
) Acidic to Neutral (pH 5.5 - 7. Neutral to Basic (pH 7.5 - 8.
pH Optimum
[2]0) [215)
Specificity Constant High for Gly-Gly N-terminus High for X-Pro N-terminus
o Low activity with DPP-IV o o )
Cross-Reactivity Minimal activity with DPP-I|

(<10%)

Expert Insight: While DPP-IV can technically cleave Gly-Gly-pNA, the catalytic efficiency (

) is orders of magnitude lower than for Gly-Pro-pNA. Conversely, bacterial enzymes like
PhTET4 (from Pyrococcus horikoshii) are strict glycyl-specific aminopeptidases and show high
activity solely with Gly-Gly-pNA or Gly-pNA [1].

Experimental Protocol: Kinetic Assay

This protocol is designed for a 96-well microplate format.[6][7] It assumes the use of a standard
spectrophotometer.

Reagent Preparation
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e Assay Buffer (pH 7.5): 50 mM Tris-HCI, 150 mM NaCl. Note: For DPP-II specific assays, use
Citrate-Phosphate buffer at pH 5.5.

e Substrate Stock (20 mM): Dissolve 5.8 mg of H-Gly-Gly-pNA HCI in 1.0 mL of dry DMSO.
Store at -20°C.

o Why DMSO? While water soluble, preparing stocks in DMSO prevents hydrolytic
degradation during long-term storage.

e pNA Standard: Dissolve p-nitroaniline in DMSO to create a standard curve (0 - 200 uM) to
calculate the specific extinction coefficient for your instrument.

Assay Workflow
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Figure 2: Standard kinetic assay workflow for measuring peptidase activity using H-Gly-Gly-
pNA.

Data Analysis

Calculate enzyme activity using the Beer-Lambert Law:

Where:

 : Slope of the linear portion of the kinetic curve.
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« : Extinction coefficient of pNA at 405 nm.[5][6][7]
o Value: Typically 9,600 — 10,500 M~tcm~! (pH dependent).[2]
o Recommendation: Use

as a baseline, or derive experimentally [2].

e : Path length (0.6 cm for 200 pL in standard 96-well plate).
Formula for Activity (Units/mL):
[2]

Validation & Troubleshooting
Self-Validating Controls

To ensure data integrity ("Trustworthiness"), every assay plate must include:

o Substrate Blank: Buffer + Substrate (No Enzyme). Checks for spontaneous hydrolysis
(autolysis).

o Threshold:
should be < 0.001. If higher, check buffer pH or substrate age.

e Product Standard: A well containing fully hydrolyzed pNA (e.g., 100 uM). Verifies the detector
is linear and functioning at 405 nm.

Common Issues

o Precipitation: If the substrate precipitates upon addition to the buffer, lower the final
concentration or increase the DMSO percentage (keep < 5% to avoid enzyme inhibition).

» Non-Linearity: If the reaction curve plateaus quickly, the substrate is depleted. Dilute the
enzyme 1:10 and repeat.

Safety & Handling

o Hazard: p-Nitroaniline (the cleavage product) is toxic and a potential carcinogen.
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o PPE: Wear nitrile gloves and safety glasses.

o Storage: Store solid H-Gly-Gly-pNA HCI at -20°C with desiccant. It is hygroscopic; allow the
vial to reach room temperature before opening to prevent condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: H-Gly-Gly-pNA HCI Chemical
Properties & Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1449409/docs#technical-guide-h-gly-gly-pna-hcl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6384150/
https://www.benchchem.com/product/b1449409/docs#technical-guide-h-gly-gly-pna-hcl-chemical-properties-applications
https://www.benchchem.com/product/b1449409/docs#technical-guide-h-gly-gly-pna-hcl-chemical-properties-applications
https://www.benchchem.com/product/b1449409/docs#technical-guide-h-gly-gly-pna-hcl-chemical-properties-applications
https://www.benchchem.com/product/b1449409/docs#technical-guide-h-gly-gly-pna-hcl-chemical-properties-applications
https://www.benchchem.com/product/b1449409?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

